Cas no 883547-93-1 (2,4,6-Trimethyl-1H-indole-3-carbaldehyde)

• Product Name: 2,4,6-Trimethyl-1H-indole-3-carbaldehyde
• CAS No: 883547-93-1
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• MDL: MFCD08144096
• CID: 2129111
• PubChem ID: 6484173
• Update Time: 2025-05-20

2,4,6-Trimethyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trimethyl-1H-indole-3-carbaldehyde
• DB-355174
• CS-0358961
• AKOS000303370
• 883547-93-1

• MDL： MFCD08144096
• Inchi： 1S/C12H13NO/c1-7-4-8(2)12-10(6-14)9(3)13-11(12)5-7/h4-6,13H,1-3H3
• InChI Key： VMMHUDFDMIHNIQ-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)NC2C=C(C)C=C(C)C=21

Computed Properties

• Exact Mass: 187.099714038Da
• Monoisotopic Mass: 187.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2,4,6-Trimethyl-1H-indole-3-carbaldehyde

Introduction to 2,4,6-Trimethyl-1H-indole-3-carbaldehyde (CAS No. 883547-93-1)

2,4,6-Trimethyl-1H-indole-3-carbaldehyde (CAS No. 883547-93-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the indole class of chemicals, which are known for their biological activity and structural diversity.

The molecular formula of 2,4,6-Trimethyl-1H-indole-3-carbaldehyde is C₁₂H₁₃N₂O, and it has a molecular weight of approximately 199.24 g/mol. The compound features a central indole core with three methyl groups substituted at the 2, 4, and 6 positions, along with a formyl group at the 3-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.

In terms of physical properties, 2,4,6-Trimethyl-1H-indole-3-carbaldehyde is a solid at room temperature and is typically white or off-white in color. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various chemical reactions and biological assays.

The synthesis of 2,4,6-Trimethyl-1H-indole-3-carbaldehyde can be achieved through several methods. One common approach involves the condensation of 3-formylindole with methyl iodide in the presence of a base such as potassium carbonate. This reaction yields the desired product with high purity and yield. Another method involves the formylation of 2,4,6-trimethylindole using Vilsmeier reagents or other formylating agents.

In the realm of medicinal chemistry, 2,4,6-Trimethyl-1H-indole-3-carbaldehyde has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are implicated in several cancers.

Beyond its enzymatic inhibition properties, 2,4,6-Trimethyl-1H-indole-3-carbaldehyde has also been investigated for its anti-inflammatory and antioxidant activities. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound effectively scavenges reactive oxygen species (ROS) and reduces inflammation in cellular models. These findings suggest that it could be a valuable candidate for treating inflammatory diseases such as arthritis and neurodegenerative disorders.

The biological activity of 2,4,6-Trimethyl-1H-indole-3-carbaldehyde extends to its potential as an antimicrobial agent. Research conducted by a team at the University of California found that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a promising lead for developing new antibiotics to combat drug-resistant bacterial strains.

In addition to its direct biological effects, 2,4,6-Trimethyl-1H-indole-3-carbaldehyde serves as an important intermediate in the synthesis of more complex molecules with diverse applications. For example, it can be used as a building block for constructing peptidomimetics and other bioactive compounds. The versatility of this compound in synthetic chemistry opens up numerous possibilities for drug discovery and development.

To further enhance its therapeutic potential, researchers are actively exploring structural modifications of 2,4,6-Trimethyl-1H-indole-3-carbaldehyde. These modifications aim to optimize its pharmacokinetic properties such as solubility, stability, and bioavailability while maintaining or improving its biological activity. Techniques such as molecular docking and computational modeling are being employed to guide these efforts.

In conclusion, 2,4,6-Trimethyl-1H-indole-3-carbaldehyde (CAS No. 883547-93-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities that make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.